Cas no 106-73-0 (Methyl Heptanoate(Heptanoic Acid Methyl Ester))

• Product Name: Methyl Heptanoate(Heptanoic Acid Methyl Ester)
• CAS No: 106-73-0
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD00009537
• CID: 35401
• PubChem ID: 87570489
• Update Time: 2025-08-05

Methyl Heptanoate(Heptanoic Acid Methyl Ester) Chemical and Physical Properties

Names and Identifiers

• Methyl enanthate
• Methyl heptanoate
• Enantic acid methyl ester
• Enanthic acid methyl ester
• Heptanoic acid methyl ester~Methyl enanthate
• Methyl Heptanoate [Standard Material for GC]
• Methyl heptanoate (Methyl enantate)
• Methyl Heptanoate (Heptanoic Acid Methyl Ester)
• METHYLHEPTANOATE(AS)
• Heptanoic acid methyl ester
• Heptanoic acid Methyl ester
• hexane-1-carboxylic acid methyl ester
• methyl 3-(R)-(n-butyl)-propionate
• Methyl heptanoate (Methyl enantate)1000µg
• Methyl Heptanoate [Standard Material]
• Methyl heptoate
• Methyl heptylate
• Methyl heptylate (natural)
• Methyl n-heptylate
• Methyl oenanthylate
• n-heptanoic acid methyl ester
• FEMA 2705
• Methyloenanthate
• METHYL N-HEPTANOATE
• methyln-heptylate
• methyloenanthylate
• Methyl Heptanoate(Heptanoic Acid Methyl Ester)

• MDL： MFCD00009537
• Inchi： 1S/C8H16O2/c1-3-4-5-6-7-8(9)10-2/h3-7H2,1-2H3
• InChI Key： XNCNNDVCAUWAIT-UHFFFAOYSA-N
• SMILES： CCCCCCC(OC)=O
• BRN： 1747147

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless liquid with fragrance.
• Density: 0.880 g/mL at 20 °C(lit.)
• Melting Point: -56°C
• Boiling Point: 172°C(lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Refractive Index: n20/D 1.411
• PSA: 26.30000
• LogP: 2.12980
• FEMA: 2705
• Solubility: It is miscible with ethanol, ether, benzene and chloroform and slightly soluble in water.

Methyl Heptanoate(Heptanoic Acid Methyl Ester) Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S16-S26-S36
• RTECS：MJ2297500
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl Heptanoate(Heptanoic Acid Methyl Ester)

Comprehensive Guide to Methyl Heptanoate (CAS No. 106-73-0): Properties, Applications, and Industry Insights

Methyl Heptanoate, also known as Heptanoic Acid Methyl Ester, is a versatile ester compound with the CAS registry number 106-73-0. This organic chemical is widely recognized for its fruity, wine-like odor, making it a valuable ingredient in fragrances, flavors, and industrial applications. With the growing demand for sustainable and bio-based chemicals, Methyl Heptanoate has gained attention as a potential green solvent and intermediate in renewable energy research.

The molecular formula of Methyl Heptanoate is C₈H₁₆O₂, featuring a seven-carbon chain (heptyl group) esterified with a methanol moiety. Its physical properties include a boiling point of approximately 173-174°C and a density of 0.87 g/cm³ at 20°C. These characteristics make it suitable for various industrial processes, particularly where moderate volatility and lipophilic nature are required. Recent studies highlight its potential in biofuel production, aligning with global trends toward carbon-neutral energy solutions.

In the flavor and fragrance industry, Methyl Heptanoate serves as a key component for creating naturalistic fruit aromas, especially in apple, pear, and berry formulations. Its GRAS (Generally Recognized As Safe) status by the FDA allows its use in food products, with applications ranging from baked goods to alcoholic beverages. The compound's low toxicity profile and biodegradability make it attractive for eco-conscious formulations, addressing current consumer demands for cleaner ingredients.

From a synthetic chemistry perspective, 106-73-0 serves as a valuable building block for more complex molecules. Researchers are exploring its use in green chemistry applications, particularly as a solvent replacement for more hazardous alternatives. The ester's ability to participate in transesterification reactions makes it relevant in polymer chemistry and biomaterial development, areas experiencing significant growth due to the push for sustainable materials.

The production of Methyl Heptanoate typically involves the esterification of heptanoic acid with methanol, often catalyzed by acid catalysts. Recent advancements focus on enzymatic processes using lipases, which offer higher selectivity and lower energy consumption. This aligns with the circular economy principles that dominate current chemical industry discussions, where waste reduction and energy efficiency are paramount.

Analytical methods for Methyl Heptanoate quality control include gas chromatography (GC) and mass spectrometry (MS), ensuring purity levels suitable for various applications. The compound's spectral data (IR, NMR) are well-documented, facilitating its identification in complex mixtures. These analytical aspects are particularly important for manufacturers addressing the increasing regulatory requirements for chemical transparency in consumer products.

Market trends indicate growing interest in Methyl Heptanoate derivatives for specialized applications. The compound's compatibility with biobased plastics and its role as a plasticizer alternative are areas of active research. Furthermore, its potential in controlled release systems for agrochemicals presents opportunities in the agricultural sector, where precision delivery systems are in high demand.

Storage and handling of 106-73-0 require standard chemical safety precautions, though its relatively mild hazard profile makes it manageable in most industrial settings. Proper container materials (stainless steel or glass) and avoidance of strong oxidizers are recommended. These practical considerations are frequently searched by professionals seeking safe handling guidelines for ester compounds.

Environmental fate studies show that Methyl Heptanoate undergoes rapid biodegradation in both aquatic and terrestrial environments, scoring favorably in environmental impact assessments. This characteristic enhances its appeal for formulators needing to meet stringent eco-label requirements and green chemistry metrics, which are increasingly important in product development decisions.

Future research directions for Heptanoic Acid Methyl Ester may explore its potential in energy storage systems and as a precursor for advanced biofuels. The compound's balance of hydrocarbon character and ester functionality makes it an interesting candidate for these emerging applications. As industries continue to seek sustainable chemical alternatives, Methyl Heptanoate is positioned to play a significant role in multiple sectors.